![molecular formula C16H15ClN4O4 B2676571 1-(5-Chloro-2-methoxyphenyl)-3-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)urea CAS No. 1286697-54-8](/img/structure/B2676571.png)
1-(5-Chloro-2-methoxyphenyl)-3-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)urea
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Description
1-(5-Chloro-2-methoxyphenyl)-3-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)urea is a useful research compound. Its molecular formula is C16H15ClN4O4 and its molecular weight is 362.77. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of compounds similar to 1-(5-Chloro-2-methoxyphenyl)-3-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)urea have been explored in various studies. For instance, research on imidazole derivatives has shown the importance of spectroscopic characterization and computational studies in understanding the reactivity of newly synthesized compounds (Hossain et al., 2018). These studies provide insight into the molecular structure and potential reactivity of such compounds, which could be applied to the synthesis and characterization of this compound.
Potential Biological and Medicinal Applications
Although direct studies on this compound are not available, the research on structurally related compounds indicates a potential for biological and medicinal applications. For example, derivatives of 1,3,4-oxadiazole have been explored for their antimicrobial (Rani et al., 2014) and antidiabetic activities (Lalpara et al., 2021). This suggests that this compound could have similar potential applications in drug discovery and development.
Material Science Applications
Compounds featuring the 1,3,4-oxadiazole moiety, similar to the one in the compound of interest, have shown promising applications in material science, particularly in the development of novel polymers with unique properties (Hamciuc et al., 2005). These materials have been noted for their solubility, thermal stability, and potential for use in advanced technologies, suggesting that this compound could contribute to the development of new materials with desirable characteristics.
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN4O4/c1-8-6-11(9(2)24-8)14-20-21-16(25-14)19-15(22)18-12-7-10(17)4-5-13(12)23-3/h4-7H,1-3H3,(H2,18,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXYANOJDKRLTEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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